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Compound of Interest

Compound Name: T0080

Cat. No.: B15605923

Get Quote

This technical support guide is designed for researchers, scientists, and drug development

professionals utilizing T0080 NP-40 solutions in their experiments. Below you will find

frequently asked questions and troubleshooting advice to address common issues, such as

solution cloudiness.

Frequently Asked Questions (FAQs)
Q1: Why has my T0080 NP-40 solution become cloudy?

A cloudy appearance in your NP-40 solution can be attributed to several factors:

Low-Temperature Precipitation: NP-40, a non-ionic detergent, can precipitate out of solution

at lower temperatures, particularly during refrigerated storage (2-8°C). This is a common

cause of cloudiness.

Incorrect Preparation: If preparing the solution from a concentrate or powder, improper

dissolution or the use of incorrect buffers can lead to precipitation.

Contamination: Bacterial or fungal contamination can also cause the solution to appear

cloudy.[1]
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Q2: Is a cloudy NP-40 solution still usable?

In many cases, yes. If the cloudiness is due to low-temperature precipitation, it can often be

resolved by warming the solution. However, if contamination is suspected, it is best to discard

the reagent to avoid compromising your experimental results.

Q3: How can I fix a cloudy T0080 NP-40 solution?

The primary method to resolve cloudiness is to gently warm the solution. You can do this by

placing the bottle in a 37°C water bath and swirling it intermittently until the solution becomes

clear. Avoid vigorous shaking, as this can cause the detergent to foam.

Q4: What should I do if my cell lysate is cloudy after using NP-40 buffer?

Cloudiness in a cell lysate after using an NP-40 lysis buffer is often due to the presence of

genomic DNA and other cellular debris.[2][3] This is a normal occurrence. To resolve this, you

can:

Centrifuge the lysate: A high-speed centrifugation (e.g., 10,000-14,000 x g for 10 minutes at

4°C) will pellet the insoluble material, allowing you to collect the clear supernatant for your

downstream applications.[3][4][5]

Sonication or Syringing: To break up the viscous DNA that can contribute to the cloudiness,

you can sonicate the lysate or pass it through a narrow-gauge needle.

Troubleshooting Guide
If your T0080 NP-40 solution is cloudy, follow these steps to diagnose and resolve the issue.
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Problem Possible Cause Suggested Solution

Cloudy Solution in Bottle
Precipitation due to low

temperature storage.

Warm the solution in a 37°C

water bath with gentle swirling

until it clears.

Bacterial or fungal

contamination.

Discard the solution to prevent

compromising experimental

results.

Precipitate Forms During

Dilution

Incorrect buffer composition or

pH.

Ensure the diluting buffer is

compatible with the NP-40

solution and at the correct pH.

High salt concentration in the

buffer.

Review the buffer recipe; high

salt can sometimes cause

precipitation of detergents.[1]

Cloudy Lysate After Cell Lysis
Presence of genomic DNA and

cellular debris.[2][3]

Centrifuge the lysate at high

speed (e.g., 13,000 rpm for 10

minutes at 4°C) and collect the

clear supernatant.[5]

Incomplete cell lysis.

Ensure sufficient lysis buffer

volume for the number of cells

and adequate incubation time

on ice.

Experimental Protocols
Protocol for Clearing a Cloudy NP-40 Solution

Retrieve the cloudy T0080 NP-40 solution from storage.

Place the sealed container in a 37°C water bath.

Allow the solution to warm, gently swirling the container every few minutes to aid in

dissolution.

Continue warming until the solution is completely clear.
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Before use, allow the solution to return to room temperature or the temperature required for

your experiment.

General Protocol for Cell Lysis using NP-40 Buffer

Prepare the NP-40 lysis buffer. A common formulation includes 50 mM Tris-HCl (pH 7.4), 150

mM NaCl, and 1% NP-40.[4] Protease and phosphatase inhibitors should be added fresh

just before use.

Wash your cultured cells with ice-cold PBS.

Aspirate the PBS and add the appropriate volume of ice-cold NP-40 lysis buffer to the cell

pellet.

Incubate the mixture on ice for 30 minutes, with occasional vortexing at 10-minute intervals

to ensure complete lysis.[5]

Centrifuge the lysate at 13,000 rpm for 10 minutes at 4°C to pellet cellular debris.[5]

Carefully transfer the clear supernatant to a new, pre-chilled microcentrifuge tube for

downstream analysis.

Visualizing the Troubleshooting Workflow
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Cloudy T0080 NP-40 Solution Detected

Where is the cloudiness observed?

In the storage bottle

In Bottle

After cell lysis

In Lysate

Warm solution to 37°C Centrifuge lysate at high speed

Does the solution become clear?

Yes No

Solution is ready for use Suspect contamination. Discard solution.

Collect clear supernatant

Proceed with experiment

Click to download full resolution via product page

Caption: Troubleshooting workflow for a cloudy NP-40 solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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